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Compound of Interest

Compound Name: Isostearyl alcohol

Cat. No.: B1201728 Get Quote

Isostearyl Alcohol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and synthesis of isostearyl alcohol. The information is curated to

be a valuable resource for professionals in research, scientific, and drug development fields.

Chemical Structure and Identification
Isostearyl alcohol is a branched-chain, saturated fatty alcohol with 18 carbon atoms.[1] Unlike

its linear isomer, stearyl alcohol, the branched structure of isostearyl alcohol significantly

influences its physical and chemical properties, rendering it a liquid at or near room

temperature.[2][3] The branching inhibits the efficient packing of the molecules, which lowers

the melting point.[2]

The most common isomer of isostearyl alcohol is 16-methylheptadecan-1-ol.[2]

Key Identifiers:

Chemical Formula: C₁₈H₃₈O[4]

CAS Number: 27458-93-1
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IUPAC Name: 16-methylheptadecan-1-ol (for the common isomer)[2]

Synonyms: Isooctadecan-1-ol, Isooctadecyl alcohol

Physicochemical Properties
The unique branched structure of isostearyl alcohol imparts a distinct set of physical and

chemical properties compared to its straight-chain counterpart, stearyl alcohol. These

properties are summarized in the table below.

Property Value Units Notes

Molecular Weight 270.49 g/mol [5]

Appearance

Colorless to pale

yellow liquid or waxy

solid

- [5][6]

Odor
Odorless to mild

characteristic odor
- [5]

Melting Point < -60 to 20-25 °C [2]

Boiling Point
~331-343 at 760

mmHg
°C [7][8]

80 - 167 at 0.6 mmHg °C Under vacuum

Density ~0.8124 - 0.836 g/cm³ [6][7]

Viscosity 30.79 mm²/s [5]

Solubility in Water Insoluble -

Solubility in Organic

Solvents

Soluble in ethanol,

ether, and other

organic solvents

-

Flash Point ~124.9 °C [4]

Refractive Index ~1.451 at 20°C [7]
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Synthesis of Isostearyl Alcohol
Isostearyl alcohol is primarily synthesized through the catalytic hydrogenation of isostearic

acid or its esters.[1] This process involves the reduction of the carboxylic acid or ester

functional group to a primary alcohol.

A common industrial synthesis route involves the hydrogenation of isopropyl isostearate. The

general workflow for this synthesis is outlined below.

Reactants

Process

Products

Isopropyl Isostearate

High-Pressure Autoclave

Hydrogen Gas Copper-Chromium Catalyst

Hydrogenation
(High Temperature & Pressure)

Crude Isostearyl Alcohol

Catalyst Filtration

Vacuum Distillation

Purified Isostearyl Alcohol

Click to download full resolution via product page

Caption: Synthesis of Isostearyl Alcohol Workflow.

Experimental Protocols
This section details the methodologies for the synthesis of isostearyl alcohol and the

determination of its key physicochemical properties.
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Synthesis of Isostearyl Alcohol via Hydrogenation of
Isopropyl Isostearate
Objective: To synthesize isostearyl alcohol by the catalytic hydrogenation of isopropyl

isostearate.

Materials:

Isopropyl isostearate

Copper-chromium catalyst

Hydrogen gas

High-pressure autoclave (e.g., 20-liter capacity)

Filtration apparatus

Vacuum distillation apparatus

Procedure:

Charging the Reactor: Charge the high-pressure autoclave with isopropyl isostearate and the

copper-chromium catalyst. For a 20-liter autoclave, a typical charge would be 4770 g of

isopropyl isostearate and 239 g of catalyst.

Pressurization: Purge the autoclave with nitrogen gas and then introduce hydrogen gas to a

pressure of 150 kg/cm ².

Hydrogenation Reaction: Heat the reaction mixture to 275°C while maintaining the hydrogen

pressure at 150 kg/cm ². Continue the reaction for approximately 7 hours.

Cooling and Depressurization: After the reaction is complete, cool the autoclave to room

temperature and carefully vent the excess hydrogen gas.

Catalyst Removal: Filter the crude reaction product to remove the copper-chromium catalyst.
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Purification: Purify the crude isostearyl alcohol by vacuum distillation. Collect the fraction

that distills between 80°C and 167°C at a pressure of 0.6 mmHg.

Expected Outcome: A colorless and transparent liquid, which is purified isostearyl alcohol.

Determination of Physicochemical Properties
The following are general experimental protocols that can be adapted for the determination of

the physicochemical properties of isostearyl alcohol.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes

Thermometer

Procedure:

Sample Preparation: If the isostearyl alcohol is a waxy solid, introduce a small amount into

a capillary tube and pack it down.

Measurement: Place the capillary tube in the melting point apparatus.

Heating: Heat the sample slowly, at a rate of 1-2°C per minute, near the expected melting

point.

Observation: Record the temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid. This range is the melting point.

Apparatus:

Vacuum distillation apparatus

Round-bottom flask

Condenser
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Receiving flask

Thermometer

Vacuum pump

Manometer

Procedure:

Apparatus Setup: Assemble the vacuum distillation apparatus. Place the isostearyl alcohol
sample in the round-bottom flask.

Vacuum Application: Connect the vacuum pump and reduce the pressure in the system to

the desired level (e.g., 0.6 mmHg).

Heating: Gently heat the sample.

Observation: Record the temperature at which the liquid boils and the corresponding

pressure measured by the manometer. This is the boiling point at that specific pressure.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Procedure:

Weight of Empty Pycnometer: Weigh the clean and dry pycnometer.

Weight with Water: Fill the pycnometer with distilled water of a known temperature and weigh

it.

Weight with Sample: Empty and dry the pycnometer, then fill it with isostearyl alcohol at the

same temperature and weigh it.
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Calculation: Calculate the density of isostearyl alcohol using the formula: Density = (Mass

of isostearyl alcohol) / (Volume of pycnometer) where the volume of the pycnometer can be

determined from the mass and known density of water.

Apparatus:

Rotational viscometer

Procedure:

Sample Preparation: Place the isostearyl alcohol sample in the viscometer cup.

Spindle Selection: Choose an appropriate spindle and rotational speed based on the

expected viscosity of the sample.

Measurement: Immerse the rotating spindle in the liquid. The viscometer will measure the

torque required to rotate the spindle at a constant speed, which is then converted to a

viscosity value.

Data Recording: Record the viscosity reading, the temperature of the sample, the spindle

used, and the rotational speed.

Procedure:

Qualitative Assessment:

In Water: Add a small amount of isostearyl alcohol to a test tube containing water. Shake

vigorously and observe if it dissolves or forms a separate layer.

In Organic Solvents: Repeat the process with various organic solvents (e.g., ethanol,

diethyl ether, acetone) to determine its solubility.

Quantitative Assessment (Shake-Flask Method):

Prepare a saturated solution of isostearyl alcohol in the solvent of interest by adding an

excess of the alcohol to the solvent in a sealed flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Allow the undissolved portion to settle.

Carefully withdraw a known volume of the supernatant and determine the concentration of

isostearyl alcohol using a suitable analytical technique (e.g., gas chromatography).

Logical Relationships in Property Determination
The determination of the physicochemical properties of isostearyl alcohol follows a logical

progression, often starting with basic identification and leading to more complex

characterization.

Start:
Isostearyl Alcohol Sample

Visual Inspection
(Appearance, Odor)

Purity Assessment
(e.g., GC)

Melting Point Boiling Point Density Viscosity Solubility
Structural Confirmation

(e.g., NMR, IR)

Complete
Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/product/b1201728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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